Cas no 86535-59-3 (1-Naphthalenecarbonyl chloride, 3-methoxy-5-methyl-)

• Product Name: 1-Naphthalenecarbonyl chloride, 3-methoxy-5-methyl-
• CAS No: 86535-59-3
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 2809384
• PubChem ID: 11075375
• Update Time: 2025-04-21

1-Naphthalenecarbonyl chloride, 3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID60454343
• 86535-59-3
• 1-Naphthalenecarbonyl chloride, 3-methoxy-5-methyl-
• DTXCID50405162
• SCHEMBL13635146

• Inchi： 1S/C13H11ClO2/c1-8-4-3-5-10-11(8)6-9(16-2)7-12(10)13(14)15/h3-7H,1-2H3
• InChI Key： YSPFUHSXJBOOIB-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CC2=C(C)C=CC=C21)OC)=O

Computed Properties

• Exact Mass: 234.0447573g/mol
• Monoisotopic Mass: 234.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives